Cas no 65282-23-7 (2-(Pyrrolidin-1-yl)butanenitrile)

• Product Name: 2-(Pyrrolidin-1-yl)butanenitrile
• CAS No: 65282-23-7
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 4656311
• Update Time: 2025-06-11

2-(Pyrrolidin-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-1-yl)butanenitrile
• 2-Pyrrolizinobutanenitrile
• 2-pyrrolidin-1-ylbutanenitrile
• 2-(Pyrrolidin-1-yl)butanenitrile

• Inchi： 1S/C8H14N2/c1-2-8(7-9)10-5-3-4-6-10/h8H,2-6H2,1H3
• InChI Key： GIZMBLLDGLCEQX-UHFFFAOYSA-N
• SMILES： N1(C(C#N)CC)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• XLogP3: 1.5
• Topological Polar Surface Area: 27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-(Pyrrolidin-1-yl)butanenitrile

2-(Pyrrolidin-1-yl)butanenitrile: A Comprehensive Overview of CAS No. 65282-23-7

2-(Pyrrolidin-1-yl)butanenitrile, also known by its CAS number 65282-23-7, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a pyrrolidine ring and a nitrile group, making it an interesting subject for both academic research and industrial applications.

The molecular formula of 2-(Pyrrolidin-1-yl)butanenitrile is C₈H₁₅N₂, and its molecular weight is approximately 141.21 g/mol. The compound is a colorless liquid at room temperature and has a characteristic odor. Its physical and chemical properties, such as solubility in various solvents and its reactivity with different reagents, make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, 2-(Pyrrolidin-1-yl)butanenitrile has gained significant attention due to its potential applications in the development of new pharmaceuticals. Research has shown that this compound can serve as a building block for the synthesis of bioactive molecules with diverse therapeutic properties. For instance, studies have explored its use in the development of central nervous system (CNS) drugs, where it has shown promise in modulating neurotransmitter systems.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the role of 2-(Pyrrolidin-1-yl)butanenitrile in the synthesis of novel anticonvulsant agents. The researchers found that derivatives of this compound exhibited potent anticonvulsant activity in animal models, suggesting its potential as a lead compound for further drug development. This finding highlights the importance of understanding the structural and functional aspects of 2-(Pyrrolidin-1-yl)butanenitrile in designing effective therapeutic agents.

Beyond its pharmaceutical applications, 2-(Pyrrolidin-1-yl)butanenitrile has also been studied for its use in materials science. Its unique chemical properties make it suitable for the synthesis of polymers with specific functional groups, which can be tailored for various applications such as coatings, adhesives, and electronic materials. A recent study published in Macromolecules explored the use of 2-(Pyrrolidin-1-yl)butanenitrile-based monomers in the development of conductive polymers for use in organic electronics.

The environmental impact of 2-(Pyrrolidin-1-yl)butanenitrile is another area of active research. Scientists are investigating its biodegradability and potential environmental fate to ensure that its use does not pose significant ecological risks. Preliminary studies suggest that under certain conditions, this compound can be biodegraded by microorganisms, although further research is needed to fully understand its environmental behavior.

In conclusion, 2-(Pyrrolidin-1-yl)butanenitrile, with its CAS number 65282-23-7, is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique molecular structure and versatile chemical properties make it an important molecule for both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its potential uses and environmental impact, it is likely that 2-(Pyrrolidin-1-yl)butanenitrile will play an increasingly significant role in the development of new technologies and therapeutic agents.